(3-((6-Methylpyridazin-3-yl)oxy)piperidin-1-yl)(pyrimidin-2-yl)methanone
Overview
Description
The compound (3-((6-Methylpyridazin-3-yl)oxy)piperidin-1-yl)(pyrimidin-2-yl)methanone is a chemical compound with a complex structure. It contains a piperidine ring, which is a common feature in many pharmaceutical drugs . The compound also contains a pyrimidine ring and a pyridazine ring, both of which are nitrogen-containing heterocycles .
Scientific Research Applications
Biological Activity and Derivatives
Pyrazolylpyridazine, the parent system of this compound, exhibits a wide spectrum of biological activity. Researchers have synthesized derivatives based on the corresponding 2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]thio}acetohydrazide. These derivatives have shown promise in stimulating plant growth .
Plant Growth Stimulation
The synthesized compounds derived from this compound demonstrated a pronounced stimulating effect on plant growth. This finding suggests potential applications in agriculture and crop management .
Anti-Inflammatory Properties
Given the structural features of pyrazolylpyridazine derivatives, further investigation into their anti-inflammatory properties could be valuable. These compounds may contribute to the development of novel anti-inflammatory agents .
Antibacterial Activity
While not directly studied for this compound, related pyrazolylpyridazine derivatives have exhibited antibacterial properties. Researchers could explore the antibacterial potential of this compound .
Antioxidant Effects
Considering the interest in antioxidants for health and disease prevention, it would be worthwhile to investigate whether this compound or its derivatives possess antioxidant activity .
Hypotensive Activity
The parent system, pyrazolylpyridazine, has been associated with hypotensive effects. Researchers might explore whether this specific compound exhibits similar properties .
Future Directions
The future directions for research on this compound could involve further exploration of its synthesis methods, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, its potential applications in pharmaceuticals and other industries could be explored .
properties
IUPAC Name |
[3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]-pyrimidin-2-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N5O2/c1-11-5-6-13(19-18-11)22-12-4-2-9-20(10-12)15(21)14-16-7-3-8-17-14/h3,5-8,12H,2,4,9-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNGJVCYBWHUCIH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)OC2CCCN(C2)C(=O)C3=NC=CC=N3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-((6-Methylpyridazin-3-yl)oxy)piperidin-1-yl)(pyrimidin-2-yl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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